Cas no 2228137-61-7 (5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine
• CAS No: 2228137-61-7
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 6313835
• PubChem ID: 165653629
• Update Time: 2025-10-29

5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine
• 2228137-61-7
• EN300-1813284

• Inchi： 1S/C6H6N4O/c7-6-8-3-5(11-6)4-1-9-10-2-4/h1-3H,(H2,7,8)(H,9,10)
• InChI Key： OJZBURNHMHQTRU-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=NNC=1

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.7Ų

Additional information on 5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine

Comprehensive Overview of 5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine (CAS No. 2228137-61-7)

5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. With the CAS registry number 2228137-61-7, this compound is often searched under keywords such as "5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine synthesis", "CAS 2228137-61-7 applications", and "oxazole derivatives in drug discovery". Researchers are particularly interested in its unique structural features, which combine a pyrazole ring and an oxazole moiety, making it a versatile scaffold for designing new bioactive molecules.

The growing interest in 5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine aligns with the broader trend of exploring nitrogen-containing heterocycles for pharmaceutical development. Recent studies highlight its potential as a building block for kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Users frequently search for terms like "heterocyclic compounds in cancer research" and "oxazole-based drug candidates", reflecting the compound's relevance in cutting-edge therapeutic areas. Its molecular structure, characterized by the presence of both pyrazole and oxazole rings, offers multiple sites for functionalization, enabling the creation of diverse derivatives with tailored properties.

From a synthetic chemistry perspective, 5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine can be prepared via multi-step reactions involving condensation and cyclization processes. Common search queries include "synthetic routes for CAS 2228137-61-7" and "optimization of oxazole-amine derivatives". The compound's stability under various conditions and its compatibility with standard purification techniques make it a practical choice for laboratory-scale production. Additionally, its solubility profile in polar organic solvents facilitates its use in downstream applications, such as formulation studies or biological testing.

In the context of material science, 5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine has been explored for its potential in designing organic semiconductors and luminescent materials. Searches related to "oxazole derivatives in OLEDs" and "pyrazole-oxazole hybrids for optoelectronics" underscore the interdisciplinary appeal of this compound. Its conjugated system and electron-rich nitrogen atoms contribute to interesting photophysical properties, which are currently under investigation for next-generation electronic devices.

Quality control and analytical characterization of 5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine are critical for ensuring its suitability in research and development. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed, as indicated by search terms like "CAS 2228137-61-7 purity analysis" and "structural elucidation of oxazole-amine compounds". The availability of high-purity samples is essential for reproducible results in both biological assays and material science experiments.

Looking ahead, the demand for 5-(1H-pyrazol-4-yl)-1,3-oxazol-2-amine is expected to rise as its applications expand into emerging fields such as agrochemicals and catalysis. Recent search trends reveal growing curiosity about "sustainable synthesis of heterocyclic amines" and "green chemistry approaches for oxazole derivatives", highlighting the need for environmentally friendly production methods. As researchers continue to uncover the full potential of this compound, it is poised to play a pivotal role in advancing both pharmaceutical and technological innovations.